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Compound of Interest

Compound Name: JQEZ5

Cat. No.: B608254 Get Quote

These application notes provide a detailed protocol for the preparation of a stock solution of

JQEZ5, a potent and selective S-adenosyl-L-methionine (SAM)-competitive inhibitor of the

EZH2 lysine methyltransferase.[1] Accurate preparation of this stock solution is critical for

reliable experimental results in research and drug development.

Compound Information
A summary of the key chemical properties of JQEZ5 is provided in the table below.

Property Value Reference

Molecular Weight 542.69 g/mol [1]

Formula C₃₀H₃₈N₈O₂ [1][2]

CAS Number 1913252-04-6 [1][2]

Purity ≥98% (HPLC) [1]

Appearance Solid [2]

Solubility
JQEZ5 is soluble in dimethyl sulfoxide (DMSO). The maximum recommended concentration for

a stock solution in DMSO is 20 mM, which is equivalent to 10.85 mg/mL.[1] It is important not to

exceed this concentration to ensure complete dissolution.
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Experimental Protocol: Preparation of a 10 mM
JQEZ5 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JQEZ5.

Materials:

JQEZ5 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Equilibrate JQEZ5: Allow the vial of JQEZ5 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weigh JQEZ5: Accurately weigh the desired amount of JQEZ5 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need 5.43 mg

of JQEZ5 (see calculation below).

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the

JQEZ5 powder.

Dissolve: Vortex the solution until the JQEZ5 is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath for a few minutes) may aid in dissolution, but avoid excessive heat.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to minimize

freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 year) or at

-80°C for long-term storage (up to 2 years).[3]
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Calculation for a 10 mM Stock Solution:

To calculate the mass of JQEZ5 required:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Mass (mg) = 10 mM x 1 mL x 542.69 g/mol / 1000 = 5.43 mg

Stock Solution Preparation Table
The following table provides the required mass of JQEZ5 for preparing different volumes of

common stock solution concentrations.

Desired Concentration
(mM)

Volume of DMSO Mass of JQEZ5 Required

1 1 mL 0.54 mg

5 1 mL 2.71 mg

10 1 mL 5.43 mg

20 1 mL 10.85 mg

Experimental Workflow
The following diagram illustrates the workflow for preparing a JQEZ5 stock solution.
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Caption: Workflow for JQEZ5 Stock Solution Preparation.

JQEZ5 Signaling Pathway Inhibition
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JQEZ5 is an inhibitor of EZH2, a histone methyltransferase that is a catalytic subunit of the

Polycomb Repressive Complex 2 (PRC2). EZH2 catalyzes the trimethylation of histone H3 at

lysine 27 (H3K27me3), a mark associated with transcriptional repression. By inhibiting EZH2,

JQEZ5 leads to a reduction in global H3K27me3 levels, thereby reactivating the expression of

silenced tumor suppressor genes.[1][3]

JQEZ5

EZH2 (PRC2)

Inhibits

H3K27me3

Catalyzes

Target Gene Repression

Leads to

Click to download full resolution via product page

Caption: JQEZ5 Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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